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Compound of Interest

Compound Name: 3-Chloro-4-hydroxybenzaldehyde

Cat. No.: B1581250

An In-Depth Technical Guide to the Safe Handling of 3-Chloro-4-hydroxybenzaldehyde

Introduction: A Profile of 3-Chloro-4-
hydroxybenzaldehyde

3-Chloro-4-hydroxybenzaldehyde is a substituted aromatic aldehyde, a compound of
significant interest in synthetic organic chemistry. It serves as a crucial building block in the
development of pharmaceutical intermediates and other complex organic molecules. Its
chemical structure, featuring a benzaldehyde core with chloro and hydroxyl substitutions,
imparts a specific reactivity profile that is valuable for researchers. However, these same
structural features necessitate a thorough understanding of its potential hazards and the
implementation of rigorous safety protocols.

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Chloro-4-hydroxybenzaldehyde. It is intended for researchers, scientists, and drug
development professionals who may handle this compound in a laboratory or manufacturing
setting. The protocols and information herein are synthesized from authoritative safety data
sheets and chemical databases to ensure the highest degree of accuracy and trustworthiness.
Adherence to these guidelines is critical for minimizing risk and ensuring a safe laboratory
environment.
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Section 1: Hazard Identification and GHS
Classification

Understanding the specific hazards associated with 3-Chloro-4-hydroxybenzaldehyde is the
foundation of its safe use. The compound is classified as hazardous under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] The primary routes
of exposure are inhalation, skin contact, eye contact, and ingestion.

The signal word associated with this chemical is "Danger” or "Warning", indicating the severity
of the potential hazards.[2]

Table 1: GHS Hazard Classification for 3-Chloro-4-hydroxybenzaldehyde

Hazard Class Category Hazard Statement Source(s)
. H302: Harmful if
Acute Toxicity, Oral Category 4 [2][3]
swallowed
Skin H315: Causes skin
: o Category 2 o [1][21[3]
Corrosion/Irritation irritation

) o H317: May cause an
Skin Sensitization Category 1 - ) [2][3]
allergic skin reaction

Serious Eye H318: Causes serious
o Category 1/2 [2][3]
Damage/Irritation eye damage

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory
irritation [[1][3] |

Causality: The irritant nature of this compound stems from its chemical structure. The aldehyde
group can react with biological macromolecules, while the phenolic hydroxyl and chloro groups
contribute to its overall reactivity and potential to disrupt cellular integrity upon contact, leading
to irritation and sensitization.

Section 2: Comprehensive First-Aid and Emergency
Procedures
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Immediate and appropriate response to exposure is critical. The following protocols are based
on established first-aid guidelines.[4]

Exposure Response Protocol

 Inhalation: If inhaled, immediately remove the individual to fresh air.[1] If breathing is difficult,
administer oxygen. If the individual is not breathing, provide artificial respiration, but avoid
mouth-to-mouth resuscitation if the substance was ingested or inhaled.[4] Seek immediate
medical attention if symptoms persist or develop.[5]

« Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15
minutes.[1] Remove all contaminated clothing and shoes. If skin irritation or a rash occurs,
seek medical advice.[6] Contaminated clothing must be washed thoroughly before reuse.

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1] If
contact lenses are present, remove them if it is safe to do so and continue rinsing. Due to the
risk of serious eye damage, it is imperative to seek immediate medical attention from an
ophthalmologist.[5]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water.[4] Never give
anything by mouth to an unconscious person.[4] Call a physician or Poison Control Center
immediately.[4]

Fire-Fighting Measures

While not highly flammable, 3-Chloro-4-hydroxybenzaldehyde is a combustible solid.[5]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[4]

o Specific Hazards: In the event of a fire, hazardous combustion gases or vapors may be
produced.[5]

o Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) with
a full face-piece operated in pressure-demand mode and full protective gear to prevent
contact with skin and eyes.[1][5]
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Accidental Release Measures

A swift and planned response can mitigate the harm from a spill.

e Personal Precautions: Avoid dust formation.[4] Do not breathe in dust or vapors.[4] Ensure
adequate ventilation and evacuate personnel to a safe area.[4] All ignition sources should be

removed from the area.[4]

o Environmental Precautions: Prevent the chemical from entering drains, surface water, or

groundwater.[4]

o Containment and Cleanup: For a dry spill, carefully sweep or vacuum the material into a
suitable, labeled container for disposal.[7][8] Avoid actions that generate dust. The affected
area should then be cleaned thoroughly.[5]

Emergency Response Workflow Diagram

The following diagram outlines the decision-making process for responding to an emergency
involving 3-Chloro-4-hydroxybenzaldehyde.
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Emergency Event
(Spill, Exposure, Fire)

@ Is it a personal exposure? @
e

Yes &
4 Fire-Fighting Protocol: ]
r

Accidental Release Protocol:
1. Evacuate & Ventilate
2. Wear full PPE

s
r Determine Exposure Route _—
1. Use CO2, dry chemical, or foam

Eye Ingesfon 2. Wear SCBA & full protective gear
\__3: Prevent water contamination

Inhalation Ski

3. Contain spill
4. Clean up (avoid dust)
5. Dispose as hazardous waste

Ingestion:
Rinse mouth.
DO NOT induce vomiting.
Seek medical attention.

Eye Contact:
Rinse with water (15+ min).
IMMEDIATELY seek medical attention.

Skin Contact:
Wash with soap & water (15+ min).
Remove contaminated clothing.

Inhalation:
Move to fresh air.
Seek medical attention.

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency response workflow for incidents.

Section 3: Standard Operating Protocol for Safe
Handling

Adherence to a standard operating procedure (SOP) is paramount for routine handling of 3-

Chloro-4-hydroxybenzaldehyde.
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Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within
a certified chemical fume hood.[1][4] Ensure that eyewash stations and safety showers are
readily accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]
[9] Ensure gloves are inspected before use.[10]

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a higher level of respiratory protection should be used.[9]

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary engineering controls are operational and
all required PPE is correctly donned. Clear the workspace of any unnecessary items.

Weighing: Conduct all weighing operations of the solid powder within a chemical fume hood
or a ventilated balance enclosure to prevent inhalation of airborne dust. Use non-sparking
tools.[4]

Transfer and Solution Preparation: When transferring the solid or preparing solutions, keep
containers covered as much as possible. Add the solid to the solvent slowly to avoid
splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1]
Decontaminate all equipment and the work area.

Waste Disposal: Dispose of all waste, including contaminated PPE and empty containers, as
hazardous waste in accordance with local, state, and federal regulations.[6]

Safe Handling and Storage Workflow Diagram
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Caption: Step-by-step workflow for safe handling and storage.
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Section 4: Storage and Disposal

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[1][4] The compound may be air-sensitive, so storage under an inert atmosphere could
be considered for long-term stability.[5][11] Keep away from incompatible materials and
foodstuffs.[4]

o Disposal: The material and its container must be disposed of as hazardous waste.[1][6] Do
not allow the chemical to be released into the environment.[4] Follow all applicable
environmental regulations for disposal.

Section 5: Physical and Chemical Properties

A summary of key physical and chemical properties is provided below for reference.

Table 2: Physical and Chemical Properties of 3-Chloro-4-hydroxybenzaldehyde

Property Value Source(s)
CAS Number 2420-16-8 [1]
Molecular Formula C7HsCIO2 [2][12]
Molecular Weight 156.57 g/mol

Pale cream to cream or pale
Appearance [11][12]
yellow crystals or powder

Melting Point 128-147 °C [11][12]

| IUPAC Name | 3-chloro-4-hydroxybenzaldehyde |[2][12] |

Conclusion

3-Chloro-4-hydroxybenzaldehyde is a valuable reagent for chemical synthesis but presents
significant hazards that demand respect and careful management. By understanding its
toxicological profile, implementing robust engineering controls, consistently using appropriate
personal protective equipment, and adhering to the established protocols for handling, storage,
and emergency response, researchers can effectively mitigate risks. This proactive approach to
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safety is not merely a regulatory requirement but a cornerstone of responsible scientific
practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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